Cas no 158014-83-6 (3-(4-methylphenyl)-1-pyridin-2-ylprop-2-en-1-one)

• Product Name: 3-(4-methylphenyl)-1-pyridin-2-ylprop-2-en-1-one
• CAS No: 158014-83-6
• MF: C₁₅H₁₃NO
• MW: 223.269823789597
• CID: 2779832
• PubChem ID: 613995
• Update Time: 2025-04-21

3-(4-methylphenyl)-1-pyridin-2-ylprop-2-en-1-one Chemical and Physical Properties

Names and Identifiers

• 3-(4-methylphenyl)-1-pyridin-2-ylprop-2-en-1-one
• 1-(2-pyridyl)-3-p-tolyl-2-propen-1-one;(E)-1-(pyridin-2-yl)-3-p-tolylprop-2-en-1-one;(E)-3-(4-methylphenyl)-1-(pyrid-2-yl)prop-2-enone;3-(p-methylphenyl)-1-(2-pyridyl)-propenone;1-(2-pyridyl)-3-(4-methylphenyl)prop-2-en-1-one;(E)-3-(4-methylphenyl)-1-(pyridin-2-yl)-2-propen-1-one;(E)-3-(4-methylphenyl)-1-(2-pyridyl)-2-propen-1-one;2-Propen-1-one,3-(4-methylphenyl)-1-(2-pyridinyl)-,(2E);
• 2-Propen-1-one, 3-(4-methylphenyl)-1-(2-pyridinyl)-, (2E)-
• DTXSID50346687
• 158014-83-6

• Inchi： 1S/C15H13NO/c1-12-5-7-13(8-6-12)9-10-15(17)14-4-2-3-11-16-14/h2-11H,1H3
• InChI Key： QAXZVTXDKRUVTD-UHFFFAOYSA-N
• SMILES： O=C(C1C=CC=CN=1)C=CC1C=CC(C)=CC=1

Computed Properties

• Exact Mass: 223.10000
• Monoisotopic Mass: 223.099714038Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 277
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• XLogP3: 3.3
• Topological Polar Surface Area: 30Ų

Experimental Properties

• PSA: 29.96000
• LogP: 3.28610